Cas no 33417-97-9 (D-(1-~3~H)glucose)
D-(1-~3~H)glucose structure
Product Name:D-(1-~3~H)glucose
CAS No:33417-97-9
MF:C6H12O6
MW:182.163992166519
CID:1457439
PubChem ID:169509
Update Time:2025-04-20
D-(1-~3~H)glucose Chemical and Physical Properties
Names and Identifiers
-
- D-(1-~3~H)glucose
- DTXSID30955034
- 28823-03-2
- (1-~3~H)Hexose
- 33417-97-9
- D-GLUCOSE-[1-3H(N)]
-
- Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i1T
- InChI Key: GZCGUPFRVQAUEE-NXGYSIPVSA-N
- SMILES: O[C@H]([C@@H](CO)O)[C@@H]([C@H](C([3H])=O)O)O
Computed Properties
- Exact Mass: 182.07161235g/mol
- Monoisotopic Mass: 182.07161235g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 118Ų
D-(1-~3~H)glucose Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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